Cas no 202195-57-1 (6-Benzoxazolecarbonylchloride, 2-methyl-)
6-Benzoxazolecarbonylchloride, 2-methyl-, is a specialized organic compound primarily used as a reactive intermediate in the synthesis of benzoxazole derivatives. Its key advantages include high reactivity due to the presence of the carbonyl chloride functional group, enabling efficient acylation reactions. The 2-methyl substitution enhances stability and selectivity in targeted chemical transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where precise functionalization of benzoxazole scaffolds is required. It is typically handled under controlled conditions due to its moisture sensitivity. Suitable for use in organic synthesis, it offers a reliable route to complex heterocyclic structures with potential bioactive properties.
202195-57-1 structure
Product Name:6-Benzoxazolecarbonylchloride, 2-methyl-
CAS No:202195-57-1
MF:C9H6ClNO2
MW:195.602441310883
MDL:MFCD13174295
CID:241039
PubChem ID:45081728
Update Time:2025-05-27
6-Benzoxazolecarbonylchloride, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzoxazolecarbonylchloride, 2-methyl-
- 6-Benzoxazolecarbonylchloride,2-methyl-(9CI)
- 2-methyl-1,3-benzoxazole-6-carbonyl chloride
- JCERQLRQJYTHQY-UHFFFAOYSA-N
- 202195-57-1
- 2-Methyl-benzooxazole-6-carbonyl chloride
- SCHEMBL7103228
- MFCD13174295
- 2-methylbenzo[d]oxazole-6-carbonyl chloride
- 6-Benzoxazolecarbonyl chloride, 2-methyl-
- 2-methyl-1, 3-benzoxazole-6-carbonyl chloride
- 2-METHYL-6-BENZOXAZOLECARBONYL CHLORIDE
- DTXSID90664812
-
- MDL： MFCD13174295
- Inchi： 1S/C9H6ClNO2/c1-5-11-7-3-2-6(9(10)12)4-8(7)13-5/h2-4H,1H3
- InChI Key： JCERQLRQJYTHQY-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC2=C(C=1)OC(C)=N2)=O
Computed Properties
- Exact Mass: 195.00878
- Monoisotopic Mass: 195.0087061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
6-Benzoxazolecarbonylchloride, 2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR346517-1g |
2-Methyl-1,3-benzoxazole-6-carbonyl chloride |
202195-57-1 | 95+% | 1g |
£283.00 | 2023-09-02 | |
| abcr | AB403790-1 g |
2-Methyl-6-benzoxazolecarbonyl chloride |
202195-57-1 | 1 g |
€452.00 | 2023-07-19 | ||
| Alichem | A081002612-1g |
2-Methylbenzo[d]oxazole-6-carbonyl chloride |
202195-57-1 | 98% | 1g |
$7118.89 | 2023-09-02 | |
| abcr | AB403790-1g |
2-Methyl-6-benzoxazolecarbonyl chloride; . |
202195-57-1 | 1g |
€452.00 | 2025-02-21 | ||
| abcr | AB403790-5g |
2-Methyl-6-benzoxazolecarbonyl chloride; . |
202195-57-1 | 5g |
€1408.60 | 2025-02-21 |
6-Benzoxazolecarbonylchloride, 2-methyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
202195-57-1 (6-Benzoxazolecarbonylchloride, 2-methyl-) Related Products
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- 279226-65-2(2-methyl-1,3-benzoxazole-5-carbaldehyde)
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